Cas no 2138235-15-9 (Ethyl 3-(3-bromo-4-fluorophenyl)prop-2-ynoate)

• Product Name: Ethyl 3-(3-bromo-4-fluorophenyl)prop-2-ynoate
• CAS No: 2138235-15-9
• MF: C₁₁H₈BrFO₂
• MW: 271.082426071167
• CID: 6516779
• PubChem ID: 165749921
• Update Time: 2025-09-23

Ethyl 3-(3-bromo-4-fluorophenyl)prop-2-ynoate Chemical and Physical Properties

Names and Identifiers

• EN300-743645
• ethyl 3-(3-bromo-4-fluorophenyl)prop-2-ynoate
• 2138235-15-9
• Ethyl 3-(3-bromo-4-fluorophenyl)prop-2-ynoate

• Inchi： 1S/C11H8BrFO2/c1-2-15-11(14)6-4-8-3-5-10(13)9(12)7-8/h3,5,7H,2H2,1H3
• InChI Key： LNFNRNXGFSOCPU-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(C#CC(=O)OCC)=C1)F

Computed Properties

• Exact Mass: 269.96917g/mol
• Monoisotopic Mass: 269.96917g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26.3Ų

Additional information on Ethyl 3-(3-bromo-4-fluorophenyl)prop-2-ynoate

Ethyl 3-(3-bromo-4-fluorophenyl)prop-2-ynoate: A Versatile Compound for Pharmaceutical and Chemical Applications

CAS No. 2138235-15-9 represents a key compound in the field of organic chemistry, with its unique molecular structure and functional groups making it a valuable candidate for various applications. The compound Ethyl 3-(3-bromo-4-fluorophenyl)prop-2-ynoate is characterized by its aromatic ring substituted with bromo and fluoro groups, along with a terminal alkyne moiety. This combination of functional groups contributes to its reactivity and potential utility in chemical synthesis and medicinal chemistry. Recent studies have highlighted the significance of this molecule in the development of novel therapeutic agents and its role in catalytic processes.

The 3-bromo-4-fluorophenyl group in Ethyl 3-(3-bromo-4-fluorophenyl)prop-2-ynoate is particularly noteworthy due to its ability to participate in electrophilic substitution reactions. The bromine atom, being a strong electron-withdrawing group, enhances the reactivity of the aromatic ring, while the fluorine atom introduces additional electronic effects that can influence the molecule's biological activity. This dual functionality makes the compound an attractive target for modification and further chemical transformations. Researchers have explored its potential in the synthesis of heterocyclic compounds and its application in asymmetric catalysis.

Recent advancements in synthetic methodologies have enabled the efficient preparation of Ethyl 3-(3-bromo-4-fluorophenyl)prop-2-ynoate through multistep organic reactions. One notable approach involves the coupling of brominated aromatic compounds with terminal alkynes under transition metal catalysis. This method, described in a 2023 study published in Organic Chemistry Insights, allows for the precise control of stereochemistry and functional group compatibility. The resulting compound exhibits high purity and stability, making it suitable for further derivatization. The study also emphasized the importance of optimizing reaction conditions to maximize yield and minimize side reactions.

The prop-2-ynoate moiety in Ethyl 3-(3-bromo-4-fluorophenyl)prop-2-ynoate is a critical component for its reactivity. Terminal alkynes are known for their ability to undergo various transformations, including alkyne hydroboration, alkyne metathesis, and click chemistry reactions. These properties make the compound a valuable intermediate in the synthesis of complex molecules. A 2022 review in Chemical Reviews highlighted the expanding applications of alkynyl derivatives in pharmaceutical development, particularly in the design of prodrugs and bioactive molecules.

One of the key advantages of Ethyl 3-(3-bromo-4-fluorophenyl)prop-2-ynoate is its compatibility with modern synthetic strategies. The molecule's structure allows for the incorporation of diverse functional groups, enabling the creation of a wide range of derivatives. For example, the bromo group can be replaced with other halogen atoms or functional groups to tailor the molecule's properties for specific applications. This flexibility is particularly valuable in drug discovery, where the ability to modify molecular scaffolds is essential for optimizing pharmacological profiles.

Recent studies have also explored the potential of Ethyl 3-(3-bromo-4-fluorophenyl)prop-2-ynoate in the context of green chemistry. Researchers are increasingly focused on developing sustainable synthetic methods that minimize waste and energy consumption. A 2023 paper in Green Chemistry described a catalytic process that utilizes mild conditions and environmentally benign solvents to synthesize this compound. This approach not only reduces the environmental impact of the synthesis but also enhances the molecule's utility in industrial applications.

The 3-bromo-4-fluorophenyl substituent in Ethyl 3-(3-bromo-4-fluorophenyl)prop-2-ynoate has been linked to potential biological activity. The presence of both bromine and fluorine atoms can influence the molecule's interactions with biological targets, such as enzymes or receptors. A 2021 study in Journal of Medicinal Chemistry investigated the role of such substituents in modulating the activity of kinase inhibitors. The findings suggested that the combination of halogen atoms could enhance the molecule's binding affinity and selectivity, making it a promising candidate for further development.

Another area of interest is the use of Ethyl 3-(3-bromo-4-fluorophenyl)prop-2-ynoate in the synthesis of conjugated systems. The alkyne group can participate in [2+3] cycloaddition reactions with various dienophiles, leading to the formation of complex heterocyclic compounds. These reactions are particularly useful in the preparation of molecules with aromatic or conjugated structures, which are often found in natural products and pharmaceutical agents. The versatility of the alkyne functionality has been extensively studied in recent years, with applications spanning from materials science to medicinal chemistry.

The prop-2-ynoate group also plays a role in the molecule's solubility and reactivity. Terminal alkynes are generally less polar than other functional groups, which can influence the molecule's behavior in different solvents. This property is advantageous in the design of molecules that require specific solubility characteristics for biological activity or industrial applications. Researchers have used this property to optimize the molecule's performance in various contexts, including drug delivery and material science.

Recent computational studies have provided insights into the electronic structure of Ethyl 3-(3-bromo-4-fluorophenyl)prop-2-ynoate. Quantum mechanical calculations have revealed the distribution of electron density across the molecule, highlighting the role of the bromo and fluoro substituents in modulating reactivity. These findings are crucial for understanding the molecule's behavior in chemical reactions and its potential applications in catalysis and materials science. The ability to predict and control reactivity through computational methods is a significant advantage in the development of new synthetic strategies.

The synthesis of Ethyl 3-(3-bromo-4-fluorophenyl)prop-2-ynoate has also been linked to advancements in asymmetric catalysis. Transition metal catalysts, such as palladium or copper complexes, have been used to achieve high stereoselectivity in the formation of the alkyne moiety. This level of control is essential for the preparation of chiral molecules, which are often required in pharmaceutical applications. A 2022 study in Angewandte Chemie demonstrated the effectiveness of such catalysts in achieving enantioselective synthesis, opening new possibilities for the development of enantiomerically pure compounds.

Furthermore, the molecule's potential in the field of polymer science has attracted attention. The alkyne group can participate in click chemistry reactions with azides, forming robust covalent bonds that are useful in the synthesis of polymers and nanomaterials. This property has been explored in recent studies focused on the development of stimuli-responsive materials and drug delivery systems. The ability to functionalize the molecule with various groups through click chemistry reactions highlights its versatility in materials science.

The 3-bromo-4-fluorophenyl group also contributes to the molecule's potential in the design of fluorescent probes. The combination of halogen atoms can influence the electronic transitions of the aromatic ring, leading to the emission of light in specific wavelengths. This property has been utilized in the development of imaging agents and biosensors, where the ability to detect biological targets with high specificity is essential. Recent research in this area has shown that such compounds can be tailored for use in in vivo imaging applications.

Overall, Ethyl 3-(3-bromo-4-fluorophenyl)prop-2-ynoate represents a versatile compound with a wide range of applications in chemistry and related fields. Its unique structure, combining aromatic substitution with an alkyne moiety, makes it an attractive candidate for further research and development. As synthetic methods continue to evolve, the potential uses of this molecule are likely to expand, contributing to advancements in pharmaceuticals, materials science, and sustainable chemistry.